N-[2-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-1-benzofuran-3-yl]-2-phenoxyacetamide

• IUPAC Name: N-[2-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-1-benzofuran-3-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C25H19NO6/c27-22(15-31-17-6-2-1-3-7-17)26-23-18-8-4-5-9-19(18)32-25(23)24(28)16-10-11-20-21(14-16)30-13-12-29-20/h1-11,14H,12-13,15H2,(H,26,27)
• InChI Key: FSDKMHPIHDQLST-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)C3=C(C4=CC=CC=C4O3)NC(=O)COC5=CC=CC=C5
• Molecular Formula: C25H19NO6
• Molecular Weight: 429.4 g/mol

Description

The compound contains several structural components including a 2,3-dihydro-1,4-benzodioxine moiety, a benzofuran moiety, and a phenoxyacetamide moiety. These structural components are found in various biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple ring structures. The 2,3-dihydro-1,4-benzodioxine moiety and benzofuran moiety are both cyclic structures.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the benzodioxine and benzofuran moieties could potentially impact its solubility and stability.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. For example, some compounds containing a 1,4-benzodioxane moiety have shown antibacterial activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future research directions could involve studying the biological activity of this compound, optimizing its synthesis, or investigating its mechanism of action.